Cas no 2137035-92-6 ((2R,4r,6S)-N,2,6-trimethyloxane-4-carboxamide)

• Product Name: (2R,4r,6S)-N,2,6-trimethyloxane-4-carboxamide
• CAS No: 2137035-92-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6486906
• PubChem ID: 118373794
• Update Time: 2025-10-05

(2R,4r,6S)-N,2,6-trimethyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137035-92-6
• EN300-763223
• (2R,4r,6S)-N,2,6-trimethyloxane-4-carboxamide
• SCHEMBL17086493

• Inchi： 1S/C9H17NO2/c1-6-4-8(9(11)10-3)5-7(2)12-6/h6-8H,4-5H2,1-3H3,(H,10,11)/t6-,7+,8?
• InChI Key： DYLHHYVBBCCZTQ-DHBOJHSNSA-N
• SMILES： O1[C@H](C)CC(C(NC)=O)C[C@@H]1C

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Additional information on (2R,4r,6S)-N,2,6-trimethyloxane-4-carboxamide

Comprehensive Overview of (2R,4r,6S)-N,2,6-trimethyloxane-4-carboxamide (CAS No. 2137035-92-6): Structure, Applications, and Research Insights

The compound (2R,4r,6S)-N,2,6-trimethyloxane-4-carboxamide (CAS No. 2137035-92-6) is a stereochemically defined small molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This chiral oxane derivative belongs to the class of carboxamide compounds, which are widely explored for their bioactive properties. The presence of multiple stereocenters in its structure, including the (2R,4r,6S) configuration, makes it a valuable candidate for asymmetric synthesis and drug development.

Recent studies highlight the growing interest in stereoselective synthesis and chiral building blocks, driven by the demand for enantiopure pharmaceuticals. The compound’s oxane ring and carboxamide functional group contribute to its stability and solubility, making it suitable for formulation in various drug delivery systems. Researchers are particularly intrigued by its potential role in modulating enzyme activity or as a precursor for bioactive molecules targeting neurological and metabolic disorders.

From a synthetic chemistry perspective, (2R,4r,6S)-N,2,6-trimethyloxane-4-carboxamide exemplifies the importance of stereocontrol in modern organic synthesis. Its preparation often involves catalytic asymmetric methods or chiral pool strategies, aligning with the industry’s shift toward sustainable and efficient methodologies. The compound’s CAS No. 2137035-92-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-value chemical intermediates and medicinal chemistry.

In the context of drug discovery, this molecule’s three-dimensional architecture offers opportunities for structure-activity relationship (SAR) studies. Its methyl-substituted oxane core may influence pharmacokinetic properties such as metabolic stability and membrane permeability, critical factors in optimizing lead compounds. Additionally, its carboxamide moiety serves as a hydrogen-bond donor/acceptor, enhancing interactions with biological targets like G-protein-coupled receptors (GPCRs) or kinases.

The rising popularity of fragment-based drug design (FBDD) and computational chemistry tools has further amplified interest in (2R,4r,6S)-N,2,6-trimethyloxane-4-carboxamide. Researchers leverage molecular docking and quantitative structure-property relationship (QSPR) models to predict its behavior in biological systems. Such approaches align with the broader trend of AI-driven drug development, where small-molecule libraries are screened for novel therapeutic candidates.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in designing chiral catalysts or liquid crystals. Its rigid yet tunable structure makes it a promising candidate for supramolecular chemistry applications. Environmental considerations also play a role, as the compound’s low ecotoxicity profile (based on analogous structures) supports its use in green chemistry initiatives.

In summary, (2R,4r,6S)-N,2,6-trimethyloxane-4-carboxamide (CAS No. 2137035-92-6) represents a versatile scaffold with multidisciplinary applications. Its synthesis, properties, and potential uses resonate with current trends in precision medicine, sustainable chemistry, and high-throughput screening. As research advances, this compound may emerge as a key player in addressing unmet medical and industrial needs.